Cas no 1804497-41-3 (3-Chloro-6-(difluoromethyl)-2-methoxy-5-nitropyridine)

• Product Name: 3-Chloro-6-(difluoromethyl)-2-methoxy-5-nitropyridine
• CAS No: 1804497-41-3
• MF: C₇H₅ClF₂N₂O₃
• MW: 238.576007604599
• CID: 4867259
• Update Time: 2025-06-20

3-Chloro-6-(difluoromethyl)-2-methoxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(difluoromethyl)-2-methoxy-5-nitropyridine

• Inchi： 1S/C7H5ClF2N2O3/c1-15-7-3(8)2-4(12(13)14)5(11-7)6(9)10/h2,6H,1H3
• InChI Key： RNFMMLQTEHOXBV-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C(F)F)C(=C1)[N+](=O)[O-])OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9

Additional information on 3-Chloro-6-(difluoromethyl)-2-methoxy-5-nitropyridine

3-Chloro-6-(difluoromethyl)-2-methoxy-5-nitropyridine (CAS No. 1804497-41-3): A Comprehensive Overview

3-Chloro-6-(difluoromethyl)-2-methoxy-5-nitropyridine (CAS No. 1804497-41-3) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a chloro, difluoromethyl, methoxy, and nitro substituents, offers a wide range of applications in the development of novel therapeutic agents and agrochemicals.

The chemical structure of 3-Chloro-6-(difluoromethyl)-2-methoxy-5-nitropyridine is particularly noteworthy due to its ability to modulate biological activity through various mechanisms. The presence of the difluoromethyl group, for instance, is known to enhance the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for drug design. Additionally, the chloro and methoxy substituents contribute to the compound's overall reactivity and binding affinity, which are crucial for its potential therapeutic applications.

In recent years, significant advancements have been made in understanding the biological properties of 3-Chloro-6-(difluoromethyl)-2-methoxy-5-nitropyridine. Studies have shown that this compound exhibits potent inhibitory activity against various enzymes and receptors, making it a valuable tool in the development of targeted therapies. For example, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound can effectively inhibit key enzymes involved in cancer cell proliferation and metastasis.

The versatility of 3-Chloro-6-(difluoromethyl)-2-methoxy-5-nitropyridine extends beyond its use in medicinal chemistry. In the field of agrochemicals, this compound has shown promise as a potential herbicide due to its ability to disrupt plant growth processes. The unique combination of functional groups provides a high degree of selectivity and efficacy, making it an attractive candidate for the development of new herbicidal agents.

Synthesis of 3-Chloro-6-(difluoromethyl)-2-methoxy-5-nitropyridine has been extensively studied, with several efficient routes reported in the literature. One common approach involves the sequential introduction of the substituents onto a pyridine scaffold. For instance, starting from 2-chloro-5-nitropyridine, the methoxy group can be introduced via methylation, followed by the addition of the difluoromethyl group through a nucleophilic substitution reaction. This multi-step synthesis process allows for precise control over the final product's structure and purity.

The physical and chemical properties of 3-Chloro-6-(difluoromethyl)-2-methoxy-5-nitropyridine have also been well-characterized. The compound is typically obtained as a crystalline solid with a melting point ranging from 100 to 110°C. It is soluble in common organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays.

In terms of safety and handling, while specific guidelines may vary depending on local regulations, general precautions should be taken when working with this compound. It is recommended to handle it under well-ventilated conditions and to use appropriate personal protective equipment (PPE) such as gloves and goggles. Additionally, proper storage conditions should be maintained to ensure stability and prevent degradation.

The future prospects for 3-Chloro-6-(difluoromethyl)-2-methoxy-5-nitropyridine are promising. Ongoing research continues to explore its potential applications in various fields, including drug discovery, agrochemical development, and materials science. The unique combination of functional groups and structural features makes it an ideal platform for further modification and optimization.

In conclusion, 3-Chloro-6-(difluoromethyl)-2-methoxy-5-nitropyridine (CAS No. 1804497-41-3) is a highly functionalized compound with significant potential in multiple areas of research and development. Its unique structural features and biological properties make it an attractive candidate for further investigation and application in both medicinal chemistry and agrochemicals.